N'-(2-naphthoyloxy)-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] naphthalene-2-carboxylate
• InChI: InChI=1S/C17H13N3O2/c18-16(15-6-3-9-19-11-15)20-22-17(21)14-8-7-12-4-1-2-5-13(12)10-14/h1-11H,(H2,18,20)
• InChI Key: FPRRXCNSGMDHDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)ON=C(C3=CN=CC=C3)N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)O/N=C(/C3=CN=CC=C3)\N
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol

Description

N-(2-naphthoyloxy)-3-pyridinecarboximidamide, also known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. It is a psychoactive compound that has been found to have a high affinity for the cannabinoid receptors, CB1 and CB2. The compound has been used in scientific research to study the endocannabinoid system and its effects on the body.

Mechanism of Action

N'-(2-naphthoyloxy)-3-pyridinecarboximidamide works by binding to the CB1 and CB2 receptors in the body, which are part of the endocannabinoid system. The endocannabinoid system is involved in regulating a variety of physiological processes, including pain, inflammation, and mood. When N'-(2-naphthoyloxy)-3-pyridinecarboximidamide binds to the receptors, it can activate or inhibit certain signaling pathways, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N'-(2-naphthoyloxy)-3-pyridinecarboximidamide has been found to have a variety of biochemical and physiological effects, including analgesic, anti-inflammatory, and anxiolytic effects. It has also been found to have effects on appetite, body temperature, and cardiovascular function. These effects are thought to be mediated by the activation of the CB1 and CB2 receptors in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(2-naphthoyloxy)-3-pyridinecarboximidamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which allows for precise targeting of these receptors. However, one limitation is that the compound is a synthetic cannabinoid, which may not accurately reflect the effects of natural cannabinoids found in the body. Additionally, the use of N'-(2-naphthoyloxy)-3-pyridinecarboximidamide in lab experiments may be limited by ethical and legal considerations, as the compound is a controlled substance in many countries.

Future Directions

There are several future directions for research involving N'-(2-naphthoyloxy)-3-pyridinecarboximidamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved therapeutic potential and reduced side effects. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the body, including their potential for addiction and other adverse effects. Finally, research is needed to better understand the endocannabinoid system and its role in various physiological processes, which may lead to the development of new treatments for a variety of conditions.

Synthesis Methods

The synthesis of N'-(2-naphthoyloxy)-3-pyridinecarboximidamide involves several steps, including the reaction of 2-naphthol with 3-pyridinecarboxylic acid chloride to form the intermediate 2-naphthoyl-3-pyridinecarboxylic acid chloride. This intermediate is then reacted with an amine, such as 1-amino-1-cyclohexane, to form N'-(2-naphthoyloxy)-3-pyridinecarboximidamide.

Scientific Research Applications

N'-(2-naphthoyloxy)-3-pyridinecarboximidamide has been used in scientific research to study the endocannabinoid system and its effects on the body. It has been found to have a high affinity for the CB1 and CB2 receptors, which are found in the central nervous system and immune system, respectively. The compound has been used to study the effects of cannabinoids on pain, inflammation, and anxiety.